N-(1-(thiazol-2-yl)pyrrolidin-3-yl)thiophene-2-carboxamide
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Overview
Description
N-(1-(thiazol-2-yl)pyrrolidin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C12H13N3OS2 and its molecular weight is 279.38. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Synthesis and Characterization
N-(1-(thiazol-2-yl)pyrrolidin-3-yl)thiophene-2-carboxamide is a compound that belongs to a class of chemicals with potential for various applications in scientific research, particularly in the synthesis and study of heterocyclic compounds. Studies have shown that related thiophene and thiazole derivatives exhibit interesting chemical behaviors, including the formation of dibenzoxanthenes and diarylmethanes under certain conditions, highlighting their utility in organic synthesis and material science (Gazizov et al., 2015). Additionally, the crystal structures of thiadiazole derivatives, closely related to the compound , have been elucidated, providing insights into their molecular geometries and potential interactions in complex systems (Singh et al., 2014).
Heterocyclic Compound Synthesis
The versatility of thiophene-2-carboxamide derivatives in synthesizing heterocyclic compounds has been demonstrated through various reactions leading to the formation of pyrroles, thiophenes, and other nitrogen-containing cycles. These reactions are crucial for developing pharmacologically active compounds and materials with unique electronic properties (Cheng et al., 2010). For example, thiophenylhydrazonoacetates have been used in the synthesis of a wide array of heterocyclic derivatives, showcasing the broad applicability of thiophene derivatives in medicinal chemistry and material science (Mohareb et al., 2004).
Biological Activity and Applications
Research into thiophene and thiazole derivatives extends into exploring their potential biological activities. Certain thiophene-2-carboxamide compounds have been evaluated for their antibiotic and antibacterial properties, indicating the potential for developing new therapeutic agents based on these frameworks (Ahmed, 2007). Furthermore, innovative heterocycles incorporating thiadiazole moieties have been assessed for insecticidal activity, suggesting their utility in agricultural applications to protect crops from pests (Fadda et al., 2017).
Mechanism of Action
Target of Action
Compounds containing a thiazole ring, such as this one, have been found to exhibit a wide range of biological activities .
Mode of Action
For instance, the thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .
Biochemical Pathways
Thiazole derivatives have been found to affect a variety of biochemical pathways due to their broad spectrum of biological activities .
Pharmacokinetics
It’s worth noting that the physicochemical properties of thiazole and pyrrolidine rings can influence the pharmacokinetic profile of compounds containing these moieties .
Result of Action
Thiazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .
Biochemical Analysis
Biochemical Properties
Thiazole derivatives are known to interact with various enzymes, proteins, and other biomolecules . These interactions can influence biochemical reactions, leading to changes in cellular function .
Cellular Effects
Thiazole derivatives are known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Thiazole derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3OS2/c16-11(10-2-1-6-17-10)14-9-3-5-15(8-9)12-13-4-7-18-12/h1-2,4,6-7,9H,3,5,8H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYLNZXIYWGXMDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NC(=O)C2=CC=CS2)C3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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